N'-(3-methylbenzylidene)-4-nitrobenzohydrazide

• IUPAC Name: N-[(E)-(3-methylphenyl)methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C15H13N3O3/c1-11-3-2-4-12(9-11)10-16-17-15(19)13-5-7-14(8-6-13)18(20)21/h2-10H,1H3,(H,17,19)/b16-10+
• InChI Key: XCGUFAARWMPDDW-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

N'-(3-methylbenzylidene)-4-nitrobenzohydrazide, also known as MNHN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 219-221°C. MNHN has been extensively studied for its unique properties and potential benefits in the fields of medicine, agriculture, and environmental science.

Scientific Research Applications

N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been studied for its potential applications in various scientific fields. In medicine, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to exhibit antimicrobial and anticancer properties. Studies have demonstrated that N'-(3-methylbenzylidene)-4-nitrobenzohydrazide inhibits the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
In agriculture, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been studied for its potential use as a herbicide. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to inhibit the growth of various weed species, making it a potential alternative to synthetic herbicides that are harmful to the environment.
In environmental science, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been studied for its potential use as a sensor for detecting heavy metal ions in water. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to exhibit high selectivity and sensitivity towards various heavy metal ions, making it a potential candidate for water quality monitoring.

Mechanism of Action

The mechanism of action of N'-(3-methylbenzylidene)-4-nitrobenzohydrazide is not fully understood, but studies have suggested that it acts by inhibiting various enzymes and proteins in the target cells. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to inhibit the activity of bacterial cell wall synthesis enzymes, leading to bacterial cell death. In cancer cells, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to induce apoptosis by activating various intracellular signaling pathways.
Biochemical and Physiological Effects:
N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N'-(3-methylbenzylidene)-4-nitrobenzohydrazide inhibits the growth of various bacterial and fungal strains by disrupting the cell wall synthesis. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has also been shown to induce apoptosis in cancer cells by activating various intracellular signaling pathways. In addition, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has been shown to exhibit herbicidal activity by inhibiting the growth of various weed species.

Advantages and Limitations for Lab Experiments

N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in various studies. N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has also been shown to exhibit antimicrobial, anticancer, and herbicidal properties, making it a potential candidate for various applications. However, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has some limitations, including its low solubility in water and its potential toxicity towards non-target organisms.

Future Directions

There are several future directions for research on N'-(3-methylbenzylidene)-4-nitrobenzohydrazide. One potential direction is to study the mechanism of action of N'-(3-methylbenzylidene)-4-nitrobenzohydrazide in more detail to gain a better understanding of how it interacts with various enzymes and proteins in the target cells. Another potential direction is to explore the potential applications of N'-(3-methylbenzylidene)-4-nitrobenzohydrazide in other fields, such as materials science and energy storage. Additionally, more studies are needed to evaluate the toxicity and environmental impact of N'-(3-methylbenzylidene)-4-nitrobenzohydrazide, particularly towards non-target organisms. Overall, N'-(3-methylbenzylidene)-4-nitrobenzohydrazide has significant potential for various applications, and further research is needed to fully explore its potential.